N-1,3-benzothiazol-2-yl-N'-benzylthiourea

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3-benzylthiourea
• InChI: InChI=1S/C15H13N3S2/c19-14(16-10-11-6-2-1-3-7-11)18-15-17-12-8-4-5-9-13(12)20-15/h1-9H,10H2,(H2,16,17,18,19)
• InChI Key: PXQRFYZBYSUMET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H13N3S2
• Molecular Weight: 299.4 g/mol

Description

N-1,3-benzothiazol-2-yl-N'-benzylthiourea, also known as BTBU, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. BTBU belongs to the class of thiourea derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-N'-benzylthiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to inhibit the activity of matrix metalloproteinases (MMPs) and vascular endothelial growth factor (VEGF) signaling, which are involved in cancer cell invasion and angiogenesis. In diabetes research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been shown to activate AMP-activated protein kinase (AMPK) and improve insulin sensitivity. In neurodegenerative disease research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to increase the expression of brain-derived neurotrophic factor (BDNF) and improve synaptic plasticity.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to have various biochemical and physiological effects. In cancer research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been shown to induce apoptosis, inhibit angiogenesis, and reduce the migration and invasion of cancer cells. In diabetes research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to improve insulin sensitivity, reduce blood glucose levels, and prevent diabetic complications such as nephropathy and retinopathy. In neurodegenerative disease research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to have neuroprotective effects, improve cognitive function, and reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-N'-benzylthiourea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity and high stability. However, one of the limitations of N-1,3-benzothiazol-2-yl-N'-benzylthiourea is that it has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the toxicity and side effects of N-1,3-benzothiazol-2-yl-N'-benzylthiourea.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-N'-benzylthiourea. In cancer research, further studies are needed to investigate the potential of N-1,3-benzothiazol-2-yl-N'-benzylthiourea as a chemotherapeutic agent and to identify its molecular targets. In diabetes research, more research is needed to understand the mechanism of action of N-1,3-benzothiazol-2-yl-N'-benzylthiourea and to investigate its potential as a therapeutic agent for diabetic complications. In neurodegenerative disease research, further studies are needed to investigate the potential of N-1,3-benzothiazol-2-yl-N'-benzylthiourea as a neuroprotective agent and to identify its molecular targets. Additionally, more research is needed to understand the toxicity and side effects of N-1,3-benzothiazol-2-yl-N'-benzylthiourea and to develop more effective delivery methods.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-N'-benzylthiourea involves the reaction of 2-aminobenzothiazole with benzyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide and is carried out at a temperature of around 80-90°C. The resulting product is purified using column chromatography and recrystallization.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been studied for its potential therapeutic applications in various fields such as cancer, diabetes, and neurodegenerative diseases. In cancer research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been shown to improve insulin sensitivity and reduce blood glucose levels. In neurodegenerative disease research, N-1,3-benzothiazol-2-yl-N'-benzylthiourea has been found to have neuroprotective effects and improve cognitive function.